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Cat. No.: B032716 Get Quote

For Immediate Release

This technical guide offers an in-depth overview of the physicochemical properties of

pentadecanal, a long-chain fatty aldehyde with applications in the fragrance, flavor, and

pharmaceutical industries. This document is intended for researchers, scientists, and

professionals in drug development, providing a consolidated resource of quantitative data,

experimental methodologies, and analytical workflows.

Core Physicochemical Properties
Pentadecanal (C₁₅H₃₀O) is a saturated fatty aldehyde that exists as a white to off-white solid at

room temperature.[1][2][3] Its chemical structure consists of a fifteen-carbon chain with a

terminal aldehyde group, which dictates its reactivity and physical characteristics.[4]

Quantitative Data Summary
The following table summarizes the key physicochemical properties of pentadecanal, compiled

from various sources.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b032716?utm_src=pdf-interest
https://www.benchchem.com/product/b032716?utm_src=pdf-body
https://www.benchchem.com/product/b032716?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Pentadecanal
https://www.chemimpex.com/products/39076
https://www.solubilityofthings.com/pentadecanal
https://cymitquimica.com/cas/2765-11-9/
https://www.benchchem.com/product/b032716?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032716?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Units References

Molecular Formula C₁₅H₃₀O [1][2][5]

Molecular Weight 226.40 g/mol [1][2][6]

Melting Point 24 - 26 °C [1][2][7]

Boiling Point 284 - 286 °C (at 760 mmHg) [1][8]

182 - 184 °C (at 23 mmHg) [2][7]

Density 0.827 g/cm³ [9][10]

Vapor Pressure 0.003 mmHg (at 25 °C, est.) [8]

Flash Point 130 °C (TCC) [8]

Water Solubility 0.1556 mg/L (at 25 °C, est.) [8]

logP (o/w) 6.518 (est.) [8]

Refractive Index 1.437 [9]

Appearance
White to almost white

powder/crystal
[2][7]

Experimental Protocols
Detailed experimental procedures for the determination of all physicochemical properties of

pentadecanal are not readily available in the public domain. However, standard methodologies

for characterizing similar organic compounds can be applied.

Determination of Melting Point
The melting point of pentadecanal can be determined using a standard melting point

apparatus.

Methodology:

A small, dry sample of pentadecanal is packed into a capillary tube.

The capillary tube is placed in the heating block of the melting point apparatus.
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The sample is heated at a controlled rate.

The temperature at which the substance first begins to melt and the temperature at which it

completely liquefies are recorded as the melting point range.

Determination of Boiling Point
The boiling point at atmospheric pressure can be determined using the distillation method. For

boiling points at reduced pressure, a vacuum distillation setup is required.

Methodology (Atmospheric Pressure):

A sample of pentadecanal is placed in a distillation flask with boiling chips.

A thermometer is positioned so that the top of the bulb is level with the bottom of the side-

arm of the flask.

The flask is heated, and the vapor is allowed to condense in a condenser.

The temperature at which the liquid is in equilibrium with its vapor is recorded as the boiling

point.

Spectroscopic Characterization (NMR, IR, MS)
Spectroscopic techniques are crucial for confirming the identity and purity of pentadecanal.[11]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra provide

detailed information about the molecular structure.[12]

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present,

notably the characteristic aldehyde C=O stretch.[11]

Mass Spectrometry (MS): MS provides the molecular weight and fragmentation pattern of

the molecule, further confirming its identity.[11]

General Protocol for Spectroscopic Analysis:
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Sample Preparation: The pentadecanal sample is dissolved in an appropriate deuterated

solvent (for NMR) or prepared as a thin film or in a suitable solvent (for IR). For MS, the

sample is introduced into the instrument, often via gas chromatography (GC-MS).[1][13]

Data Acquisition: The respective spectra are acquired using the appropriate spectrometer.

[13]

Data Analysis: The obtained spectra are analyzed to confirm the presence of characteristic

peaks and fragmentation patterns corresponding to the structure of pentadecanal.

Analytical Workflow
The following diagram illustrates a general workflow for the physicochemical characterization of

an organic compound like pentadecanal.
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Sample Acquisition & Preparation

Physical Property Determination Spectroscopic & Chromatographic Analysis

Data Analysis & Reporting
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Prepare for Analysis

Melting Point Analysis Boiling Point Analysis Density Measurement Solubility & Partition Coefficient NMR (1H, 13C) FTIR Spectroscopy Mass Spectrometry (GC-MS)

Compile & Tabulate Data Interpret Spectra

Generate Technical Report

Click to download full resolution via product page

Caption: General workflow for physicochemical characterization.

This guide provides a foundational understanding of the physicochemical properties of

pentadecanal. For specific applications, further experimental validation is recommended.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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